1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone

• IUPAC Name: 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-indol-1-ylethanone
• InChI: InChI=1S/C18H22N2O3/c1-17(2)22-12-18(13-23-17)10-20(11-18)16(21)9-19-8-7-14-5-3-4-6-15(14)19/h3-8H,9-13H2,1-2H3
• InChI Key: HRRDQFAEJDOAKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CN(C2)C(=O)CN3C=CC4=CC=CC=C43)CO1)C
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone is a chemical compound that has been of interest to researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone involves its interaction with the dopamine and serotonin transporters. The compound has been shown to inhibit the reuptake of dopamine and serotonin, leading to an increase in their levels in the brain. This may contribute to the potential therapeutic effects of the compound.
Biochemical and Physiological Effects:
1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone has been found to have a number of biochemical and physiological effects. The compound has been shown to increase the release of dopamine and serotonin in the brain, leading to an increase in their levels. Additionally, the compound has been found to have an effect on the activity of certain enzymes in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone in lab experiments is its potential as a treatment for Parkinson's disease and depression. This may lead to the development of new therapies for these conditions. However, one limitation is that the compound may have side effects that need to be carefully monitored in future studies.

Future Directions

There are several future directions for research on 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone. One area of interest is in the development of new therapies for Parkinson's disease and depression. Additionally, the compound may have potential applications in the study of other neurological disorders. Further research is needed to fully understand the potential of this compound and its mechanisms of action.

Synthesis Methods

The synthesis of 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone involves the reaction of 7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-ammonium chloride with 1H-indole-1-ethanone in the presence of a base. This method has been reported in the literature and has been used by researchers to produce the compound for further study.

Scientific Research Applications

1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(1H-indol-1-yl)ethanone has been found to have potential applications in scientific research. One area of interest is in the study of the central nervous system. The compound has been shown to have an effect on the dopamine transporter and may have potential as a treatment for Parkinson's disease. Additionally, the compound has been found to have an effect on the serotonin transporter and may have potential as a treatment for depression.